Cas no 35199-19-0 (2-(4-Bromophenyl)-4-(chloromethyl)-1,3-thiazole)

• Product Name: 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-thiazole
• CAS No: 35199-19-0
• MF: C₁₀H₇BrClNS
• MW: 288.591279268265
• MDL: MFCD09040953
• CID: 295455
• PubChem ID: 12208296
• Update Time: 2025-04-19

2-(4-Bromophenyl)-4-(chloromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole,2-(4-bromophenyl)-4-(chloromethyl)-
• 2-(4-BROMOPHENYL)-4-(CHLOROMETHYL)-1,3-THIAZOLE
• 2-(4-bromo-phenyl)-4-chloromethyl-thiazole
• 2-p-Brom-phenyl-4-chlormethyl-thiazol
• 4-Chlormethyl-2-(4-bromphenyl)thiazol
• chloromethyl-2-(4-bromo-phenyl)-thiazole
• 2-(4-Bromophenyl)-4-(chloromethyl)thiazole
• C10H7BrClNS
• 1284AE
• STK502482
• BBL037603
• AB49583
• SCHEMBL19031390
• AKOS000122876
• MFCD09040953
• 35199-19-0
• VS-14305
• EN300-22522
• DTXSID10480495
• G28544
• ALBB-002336
• DB-312631
• 2-(4-Bromophenyl)-4-(chloromethyl)-1,3-thiazole

• MDL： MFCD09040953
• Inchi： 1S/C10H7BrClNS/c11-8-3-1-7(2-4-8)10-13-9(5-12)6-14-10/h1-4,6H,5H2
• InChI Key： IPQIHPFSKRRXPT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(CCl)=CS1

Computed Properties

• Exact Mass: 286.91700
• Monoisotopic Mass: 286.91711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1

Experimental Properties

• PSA: 41.13000
• LogP: 4.31140

2-(4-Bromophenyl)-4-(chloromethyl)-1,3-thiazole Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT